3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[2-(1H-benzimidazol-2-yl)ethylsulfanyl]-1-(3-fluorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H16FN3O2S/c20-12-4-3-5-13(10-12)23-18(24)11-16(19(23)25)26-9-8-17-21-14-6-1-2-7-15(14)22-17/h1-7,10,16H,8-9,11H2,(H,21,22)
• InChI Key: FOLDLOSGCCJKQN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC(=CC=C2)F)SCCC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol

Description

3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the field of scientific research. Its unique chemical structure and properties make it an excellent candidate for various applications in the field of medicine and biochemistry.

Mechanism of Action

The mechanism of action of 3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by modulating the activity of certain receptors in the brain, which can help to reduce inflammation and improve cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione have been extensively studied. It has been shown to have potent anti-cancer activity, as well as anti-inflammatory and neuroprotective effects. It has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione is its low toxicity profile, which makes it a safe compound to use in lab experiments. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione. One direction is to further elucidate its mechanism of action, which will help to optimize its therapeutic potential. Another direction is to explore its potential as a treatment for other diseases, such as autoimmune disorders and cardiovascular disease. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Scientific Research Applications

The unique chemical structure of 3-{[2-(1H-benzimidazol-2-yl)ethyl]thio}-1-(3-fluorophenyl)-2,5-pyrrolidinedione makes it an excellent candidate for various scientific research applications. It has been extensively studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.